Cas no 158223-19-9 ((S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate)

• Product Name: (S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate
• CAS No: 158223-19-9
• MF: C₁₉H₂₇NO₅
• MW: 349.421386003494
• CID: 2085990
• PubChem ID: 10427899
• Update Time: 2025-05-23

(S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate
• (S)-(-)-N-t-butoxycarbonyl-N-2-amino-7-ethoxycarbonylmethoxytetralin
• Ethyl (S)-2-((7-((tert-butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate
• SCHEMBL9443665
• starbld0002372
• ethyl 2-[[(7S)-7-[(2-methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydronaphthalen-2-yl]oxy]acetate
• (S)-2-[N-(tert-butoxycarbonyl)amino]-7-carbethoxymethoxytetraline
• (S)-[[7-[[(1,1-Dimethylethoxy)carbonyl]amino]-5,6,7,8-tetrahydro-2-naphthalenyl]oxy]-Acetic Acid
• 158223-19-9
• JMEDEGMZBHSWAA-HNNXBMFYSA-N

• Inchi： 1S/C19H27NO5/c1-5-23-17(21)12-24-16-9-7-13-6-8-15(10-14(13)11-16)20-18(22)25-19(2,3)4/h7,9,11,15H,5-6,8,10,12H2,1-4H3,(H,20,22)/t15-/m0/s1
• InChI Key： JMEDEGMZBHSWAA-HNNXBMFYSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CC2C=C(C=CC=2CC1)OCC(=O)OCC)=O

Computed Properties

• Exact Mass: 349.18892296Da
• Monoisotopic Mass: 349.18892296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73.9Ų

Additional information on (S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate

Introduction to (S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate (CAS No. 158223-19-9)

(S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate, identified by its CAS number 158223-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The structure of (S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate features a chiral center, which is indicated by the prefix (S). Chirality is a critical aspect in pharmaceuticals, as it can significantly influence the biological activity and pharmacokinetic properties of a drug. The presence of a stereocenter makes this compound an interesting candidate for further investigation into enantioselective synthesis and pharmacological evaluation.

The molecular backbone of this compound includes a tetrahydronaphthalene moiety, which is a fused ring system that is commonly found in various natural products and pharmaceuticals. The tetrahydronaphthalene ring is substituted with an amino group that is further protected by a tert-butoxycarbonyl (Boc) group. This protection strategy is frequently employed in synthetic chemistry to prevent unwanted side reactions during multi-step syntheses.

The presence of an oxygen atom connected to the tetrahydronaphthalene ring through an ether linkage introduces another layer of complexity to the molecule. This ether group is further extended by an acetoxy group at one end and an ethyl ester group at the other. The ester functionality can be hydrolyzed under specific conditions to yield carboxylic acid derivatives, which are versatile intermediates in organic synthesis.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The tetrahydronaphthalene scaffold is known for its ability to interact with biological targets such as enzymes and receptors due to its rigid three-dimensional structure. This structural feature makes it a valuable building block for designing molecules with specific biological activities.

One of the most promising areas of research involving (S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of pharmaceutical research.

In a study published in the Journal of Medicinal Chemistry, researchers explored the use of tetrahydronaphthalene derivatives as scaffolds for kinase inhibitors. They demonstrated that modifications to the tetrahydronaphthalene ring could lead to compounds with improved binding affinity and selectivity towards specific kinases. The compound (S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate was identified as a promising lead molecule based on its structural features and preliminary biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of chiral auxiliaries or catalysts is essential to achieve the desired stereochemical outcome. The Boc protection strategy ensures that the amino group remains intact during subsequent synthetic steps without undergoing unwanted reactions.

Once synthesized, the compound can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition assays, cell-based assays, and animal models to assess efficacy and toxicity. The results from these studies will provide valuable insights into the potential therapeutic applications of this molecule.

The versatility of (S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate extends beyond kinase inhibition. Its unique structural features make it a suitable candidate for exploring other therapeutic avenues such as antiviral or anti-inflammatory agents. The tetrahydronaphthalene scaffold can be further modified to introduce additional functional groups that may enhance its biological activity against different targets.

In conclusion, (S)-Ethyl 2-((7-((tert-Butoxycarbonyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate (CAS No. 158223-19-9) represents a promising compound in pharmaceutical research due to its chiral center and complex molecular architecture. Its potential applications in developing kinase inhibitors and other therapeutic agents make it an attractive subject for further investigation. As research continues to uncover new insights into its biological activity and synthetic possibilities, this compound is poised to play a significant role in future drug development efforts.